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Compound of Interest

Compound Name: 2-Chloro-5-cyanopyridine

Cat. No.: B021959

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical intermediates is paramount for their successful
application in synthesis and analysis. This technical guide provides an in-depth overview of the
core physical characteristics of 2-Chloro-5-cyanopyridine, a key building block in the
synthesis of various pharmaceutical and agrochemical compounds.

Core Physical and Chemical Properties

2-Chloro-5-cyanopyridine, with the CAS number 33252-28-7, is a solid, typically appearing as
a white to off-white or cream to yellow crystalline powder.[1][2][3][4] Its chemical structure
consists of a pyridine ring substituted with a chloro group at the 2-position and a cyano group
at the 5-position.

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 2-Chloro-5-
cyanopyridine.
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Property Value Notes
Molecular Formula CeH3CIN2 [21[31[5]
Molecular Weight 138.55 g/mol [2][5]
The reported range varies
across different sources.
Common ranges include 78-82
_ _ °C[2], 108-115 °C[2][3], 117
Melting Point 78-121°C
°C[6][7], and 114-121 °C.[1][4]
This variation may be due to
the purity of the sample and
the method of determination.
Boiling Point 107 °C @ 1 mmHg
Density No information available
Low solubility in water. Soluble - o
) ) [2] Specific quantitative
. in common organic solvents - _ _
Solubility solubility data is not readily

like dichloromethane and

chloroform.

available.

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-Chloro-5-

cyanopyridine.

Spectrum Type

Data Availability and Notes

1H NMR

Spectra are available in chemical databases

such as ChemicalBook.[8]

13C NMR

Spectra are available in chemical databases.[8]

Infrared (IR)

IR spectra are available in databases like

PubChem, often presented as a KBr wafer

spectrum.[9]

Mass Spectrometry (MS)

Mass spectral data is available in databases.[8]
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Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of
organic compounds like 2-Chloro-5-cyanopyridine.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Protocol:

o Sample Preparation: A small amount of the dry, powdered 2-Chloro-5-cyanopyridine is
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[6] The
sample must be well-packed to ensure accurate results.[6]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a means of observing the sample.[1]

e Heating: The sample is heated at a controlled rate.[1] An initial rapid heating can be used to
determine an approximate melting point, followed by a slower, more careful determination
with a heating rate of about 2°C per minute.

» Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last crystal
melts is recorded as the end of the melting range.

Boiling Point Determination (Microscale Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

Protocol:

o Apparatus Setup: A small amount of the liquid sample (approximately 0.2 mL) is placed in a
small test tube. A Bell capillary tube (a capillary tube sealed at one end) is inserted, open
end down, into the liquid.[10] This setup is then placed in a heating apparatus, such as a
melting point apparatus.[10]
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e Heating: The sample is heated slowly. As the temperature rises, the air trapped in the Bell
capillary will expand and exit as bubbles.[10]

o Observation: Heating is continued until a steady stream of bubbles emerges from the Bell
capillary, indicating that the liquid is boiling.[10]

e Cooling and Recording: The heating is then discontinued. The temperature at which the
liquid is drawn up into the Bell capillary is recorded as the boiling point. This occurs when the
vapor pressure inside the capillary equals the external atmospheric pressure.[10]

Visualizations
Experimental Workflow for Melting Point Determination

The following diagram illustrates the general workflow for determining the melting point of a

solid organic compound.
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Workflow for Melting Point Determination

Sample Preparation

Start with dry, powdered sample

'

Pack sample into capillary tube (2-3 mm height)

Measurement

Insert capillary into melting point apparatus

'

Heat sample at a controlled rate (e.g., 2°C/min)

'

Observe for phase change

Data Recording

Record temperature at first liquid drop

y

Record temperature at complete liquefaction

Report melting range

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in determining the melting point of a solid sample.
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This technical guide provides a consolidated source of information on the physical properties of
2-Chloro-5-cyanopyridine, intended to support the work of researchers and professionals in
the chemical and pharmaceutical sciences. The provided data and protocols are essential for
the effective handling, application, and analysis of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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